Cas no 898639-20-8 (ethyl 4-(3-methyl-4-propoxybenzenesulfonyl)piperazine-1-carboxylate)

• Product Name: ethyl 4-(3-methyl-4-propoxybenzenesulfonyl)piperazine-1-carboxylate
• CAS No: 898639-20-8
• MF: C₁₇H₂₆N₂O₅S
• MW: 370.463743686676
• CID: 6246694
• PubChem ID: 6472617
• Update Time: 2025-10-19

ethyl 4-(3-methyl-4-propoxybenzenesulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-methyl-4-propoxybenzenesulfonyl)piperazine-1-carboxylate
• AP-263/43503728
• ethyl 4-[(3-methyl-4-propoxyphenyl)sulfonyl]-1-piperazinecarboxylate
• ethyl 4-[(3-methyl-4-propoxyphenyl)sulfonyl]piperazinecarboxylate
• F3237-0357
• 898639-20-8
• VU0606879-1
• ethyl 4-(3-methyl-4-propoxyphenyl)sulfonylpiperazine-1-carboxylate
• Z991556698
• ethyl 4-((3-methyl-4-propoxyphenyl)sulfonyl)piperazine-1-carboxylate
• AKOS002284748

• Inchi： 1S/C17H26N2O5S/c1-4-12-24-16-7-6-15(13-14(16)3)25(21,22)19-10-8-18(9-11-19)17(20)23-5-2/h6-7,13H,4-5,8-12H2,1-3H3
• InChI Key： YEQZKJVLWUNZKY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)OCCC)(N1CCN(C(=O)OCC)CC1)(=O)=O

Computed Properties

• Exact Mass: 370.15624311g/mol
• Monoisotopic Mass: 370.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.5Ų

Additional information on ethyl 4-(3-methyl-4-propoxybenzenesulfonyl)piperazine-1-carboxylate

Introduction to Ethyl 4-(3-methyl-4-propoxybenzenesulfonyl)piperazine-1-carboxylate (CAS No. 898639-20-8)

Ethyl 4-(3-methyl-4-propoxybenzenesulfonyl)piperazine-1-carboxylate, a compound with the chemical formula C₁₆H₂₁NO₅S, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 898639-20-8, represents a class of derivatives that exhibit promising biological activities. The molecular structure of this compound incorporates several key functional groups, including a sulfonyl group and an ethyl ester, which contribute to its unique chemical properties and potential therapeutic applications.

The< strong>ethyl 4-(3-methyl-4-propoxybenzenesulfonyl)piperazine-1-carboxylate molecule is characterized by a piperazine core, which is a well-known scaffold in drug design due to its ability to interact with biological targets. The presence of the sulfonyl group at the 4-position of the benzene ring enhances its pharmacological profile by introducing additional polarity and reactivity. This structural feature is particularly relevant in the development of drugs that require precise interactions with biological receptors or enzymes.

Recent studies have highlighted the importance of< strong>piperazine derivatives in the treatment of various diseases, including neurological disorders and infectious diseases. The< strong>3-methyl-4-propoxybenzenesulfonyl moiety in Ethyl 4-(3-methyl-4-propoxybenzenesulfonyl)piperazine-1-carboxylate adds another layer of complexity to its biological activity. This substituent has been shown to modulate the binding affinity and selectivity of the compound towards specific targets, making it a valuable candidate for further pharmacological investigation.

In the realm of drug discovery, the synthesis and characterization of novel compounds like Ethyl 4-(3-methyl-4-propoxybenzenesulfonyl)piperazine-1-carboxylate are crucial for identifying new therapeutic agents. The< strong>ethylation at the piperazine nitrogen and the ester functionality at the carboxyl position contribute to the compound's solubility and metabolic stability, which are essential factors for drug efficacy and safety. These features make it an attractive molecule for preclinical and clinical studies aimed at developing new treatments.

The< strong>CAS number 898639-20-8 serves as a unique identifier for this compound, facilitating its recognition in scientific literature and databases. This standardized numbering system ensures that researchers worldwide can accurately reference and utilize this molecule in their studies. The compound's entry in chemical databases provides detailed information about its physical properties, spectral data, and potential applications, which are invaluable for researchers engaged in synthetic chemistry and drug development.

One of the most intriguing aspects of Ethyl 4-(3-methyl-4-propoxybenzenesulfonyl)piperazine-1-carboxylate is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. The< strong>sulfonyl group's interaction with biological targets has been particularly studied for its ability to disrupt pathological pathways that contribute to these conditions.

The< strong>piperazine scaffold's versatility allows for further derivatization, enabling researchers to fine-tune the biological activity of Ethyl 4-(3-methyl-4-propoxybenzenesulfonyl)piperazine-1-carboxylate. By modifying other parts of the molecule, such as introducing different substituents or altering the ester group, scientists can explore new pharmacological profiles and enhance therapeutic efficacy. This flexibility underscores the importance of this compound as a building block for future drug candidates.

In conclusion, Ethyl 4-(3-methyl-4-propoxybenzenesulfonyl)piperazine-1-carboxylate (CAS No. 898639-20-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the< strong>piperazine core,< strong>sulfonyl group, and< strong>ethyl ester, make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like Ethyl 4-(3-methyl-4-propoxybenzenesulfonyl)piperazine-1-carboxylate will play a crucial role in advancing our understanding of disease treatment and developing innovative therapeutic strategies.